Cas no 1258650-69-9 (2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride
• CAS No: 1258650-69-9
• MF: C₁₃H₁₃ClN₄
• MW: 260.72212100029
• CID: 4582956
• Update Time: 2025-05-20

2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-(1H-benzimidazol-1-yl)-, hydrochloride (1:2)
• 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-yl]methanamine dihydrochloride
• 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride

• Inchi： 1S/C13H12N4.ClH/c14-8-10-4-3-7-15-13(10)17-9-16-11-5-1-2-6-12(11)17;/h1-7,9H,8,14H2;1H
• InChI Key： JVEOQDQPVAYWRB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1N1C=NC2=CC=CC=C12)N.Cl

Additional information on 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride

2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride (CAS No. 1258650-69-9): An Overview

2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride (CAS No. 1258650-69-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as Benzodiazepine-pyridine derivative, is a member of the benzodiazepine family and exhibits unique pharmacological properties that make it a valuable candidate for various drug development programs.

The benzodiazepine core is well-known for its role in modulating the central nervous system (CNS) through interactions with the GABA_A receptor. However, the addition of a pyridine moiety and an amino group in the structure of 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride introduces additional functional groups that can influence its biological activity and pharmacokinetic properties. These modifications have been shown to enhance the compound's affinity for specific receptor subtypes and improve its solubility and bioavailability.

Recent studies have focused on the potential of 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride as a therapeutic agent for neurological disorders. One notable area of research is its application in the treatment of anxiety disorders and depression. The compound's ability to modulate GABAergic neurotransmission has been linked to its anxiolytic and antidepressant effects. In preclinical studies, 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride has demonstrated significant efficacy in reducing anxiety-like behaviors in animal models, suggesting its potential as a novel anxiolytic agent.

Furthermore, 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research indicates that this compound can protect neurons from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of AD. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical trials.

In addition to its CNS-related applications, 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride has also been explored for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory conditions. This anti-inflammatory activity suggests that 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-ylmethanamine dihydrochloride is another important aspect of its evaluation. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound has been shown to cross the blood-brain barrier efficiently, ensuring adequate brain penetration for CNS-targeted therapies.

To date, several clinical trials have been initiated to evaluate the safety and efficacy of 2-(1H-1,3-benzodiazol-1-yl)pyridin-3-y methanamine dihydrochloride in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These results are encouraging and support further clinical development.

In conclusion, 2-(1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ , -benzodiazol - - y l ) p y r i d i n - - y l m e t h a n a m i n e d i h y d r o c h l o r i d e (CAS No. 1258650 - - - - - - - - - - - - - - - - - - - ) is a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, psychiatry, and inflammation. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.